Cas no 1491005-15-2 (2-Chloro-4-(1H-pyrazol-1-yl)benzamide)
2-Chloro-4-(1H-pyrazol-1-yl)benzamide is a heterocyclic organic compound featuring a benzamide core substituted with a chloro group and a pyrazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic properties, while the pyrazole ring contributes to hydrogen bonding and coordination capabilities, making it a versatile intermediate in synthetic chemistry. Its well-defined molecular architecture allows for precise modifications, facilitating the development of targeted bioactive molecules. The compound’s stability under standard conditions and compatibility with common reaction conditions further underscore its value in research and industrial processes.
1491005-15-2 structure
Product Name:2-Chloro-4-(1H-pyrazol-1-yl)benzamide
CAS No:1491005-15-2
MF:C10H8ClN3O
MW:221.643020629883
CID:5059549
Update Time:2025-05-20
2-Chloro-4-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-4-(1H-pyrazol-1-yl)benzamide
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- Inchi： 1S/C10H8ClN3O/c11-9-6-7(14-5-1-4-13-14)2-3-8(9)10(12)15/h1-6H,(H2,12,15)
- InChI Key： ZEMBEJLNPTUEDX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(N)=O)C=CC(=C1)N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- XLogP3: 1.4
- Topological Polar Surface Area: 60.9
2-Chloro-4-(1H-pyrazol-1-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM277775-1g |
2-Chloro-4-(1H-pyrazol-1-yl)benzamide |
1491005-15-2 | 95% | 1g |
$355 | 2023-02-02 | |
| Chemenu | CM277775-1g |
2-Chloro-4-(1H-pyrazol-1-yl)benzamide |
1491005-15-2 | 95% | 1g |
$299 | 2021-08-18 |
2-Chloro-4-(1H-pyrazol-1-yl)benzamide Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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